Ruthenium chloride (RuCl3)

• IUPAC Name: ruthenium(3+);trichloride
• InChI: InChI=1S/3ClH.Ru/h3*1H;/q;;;+3/p-3
• InChI Key: YBCAZPLXEGKKFM-UHFFFAOYSA-K
• Canonical SMILES: [Cl-].[Cl-].[Cl-].[Ru+3]
• Molecular Formula: Cl3Ru
• Molecular Weight: 207.4 g/mol
• CAS RN: 10049-08-8

Description

Ruthenium(III) chloride, also known as RuCl3, is a chemical compound that can be used as a mild Lewis acid catalyst for various reactions. It appears as reddish-brown or black leafy crystals that are easily deliquescent. It forms a dark red solution and has a relative density of 3.11. It decomposes into monomers when the temperature exceeds 500°C. It is insoluble in cold water and carbon disulfide.

Synthesis Analysis

The reaction between RuCl3 and salicylaldehyde was performed in the presence of triethylamine in an acetone solution. Based on analytical data, IR, UV-Vis spectroscopy, and cyclic voltammetry, an empirical formula for the acetone solvate [Ru-Cl2Sal] × 0.6 × Et3NHCl Me2CO can be attributed to the product.

Molecular Structure Analysis

Ruthenium(III) chloride has a linear formula of RuCl3. The molecular weight of the anhydrous form is 207.43. When hydrated, the molecular weight increases to 261.47.

Chemical Reactions Analysis

Ruthenium(III) chloride interacts with potassium iodide to produce an iodide precipitate. It precipitates as ruthenium trisulphide when hydrogen sulphide is introduced into the solution. It can form the corresponding ammonia, cyanide, and nitrite complexes with ammonia, potassium cyanide, and potassium nitrite complexes. It is reduced to blue divalent ruthenium ions when interacting with sodium amalgam or titanium trichloride.

Physical And Chemical Properties Analysis

Ruthenium(III) chloride is a reddish-brown or black leafy crystal that is easily deliquescent. It forms a dark red solution and has a relative density of 3.11. It decomposes into monomers when the temperature exceeds 500°C. It is insoluble in cold water and carbon disulfide.

Scientific Research Applications

Synthesis of Ruthenium Complexes

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Anticancer Properties

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Catalyst in Oxidative Cyclization

. This process is important in the synthesis of various organic compounds.

Hydroxylation of Tertiary Hydrocarbons

. This reaction is crucial in the production of alcohols from hydrocarbons.

Antivenom Action

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Mild Lewis Acid Catalyst

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Synthesis of Ru Nanoparticles

. These nanoparticles have various applications in catalysis and materials science.

Enhancement of Imaging Techniques

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Mechanism of Action

Target of Action

Ruthenium chloride acts as a catalyst in various chemical reactions . It is used in the oxidative cyclization of 1,7-dienes to oxepane diols , and in the hydroxylation of tertiary hydrocarbons in combination with periodate or bromate . It can also be used as a precursor to synthesize Ru nanoparticles .

Mode of Action

Ruthenium chloride interacts with its targets through catalytic cycles . For example, it can be used as a mild Lewis acid catalyst for the acetalization of aldehydes, acetalization of alcohols, and conversion of ketoximes to amides . It is also used in the synthesis of 2-ethyl-3-methylquinolines from primary aromatic amines and triallylamine .

Biochemical Pathways

Ruthenium chloride affects various biochemical pathways. For instance, it is involved in the oxidation of thioethers to sulfones in the presence of sodium periodate and acetonitrile . It also plays a role in the hydrolysis of 4-nitrobenzonitrile to 4-nitrobenzamide in the presence of 1,3,5-triaza-7-phosphaadamantane .

Pharmacokinetics

It is known that ruthenium chloride issoluble in water , which could potentially influence its bioavailability .

Result of Action

The result of ruthenium chloride’s action is the facilitation of various chemical reactions. For example, it enables the efficient dehydrogenation of arylmethyl alcohols to the corresponding aldehydes . It also aids in the conversion of ketoximes to amides .

Action Environment

The action of ruthenium chloride can be influenced by environmental factors. For instance, it is known that ruthenium chloride is nonflammable .

Safety and Hazards

Ruthenium(III) chloride is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is corrosive to metals and causes skin corrosion/irritation and serious eye damage/eye irritation. It also causes specific target organ toxicity (single exposure), with the respiratory system being the target organ.

Q & A

A: Research suggests that Ruthenium chloride can inhibit the procoagulant activity of certain snake venoms, specifically those from the Atheris, Echis, and Pseudonaja species. [] This inhibition appears to be independent of carbon monoxide release, contrasting with the typical mechanism of action associated with carbon monoxide-releasing molecules (CORMs). Instead, evidence points towards a ruthenium-based radical and ionic interactions as the key factors responsible for this inhibitory effect. [] Further research is needed to fully elucidate the specific interactions between RuCl3 and venom components.

A: RuCl3 serves as a precursor in the synthesis of ruthenium nanoparticles (NPs), which are valuable in catalysis. [] One method involves milling RuCl3 with sodium borohydride (NaBH4) and polyphosphorhydrazone (PPH) dendrons. This process generates Ru NPs with diameters of 2-3 nm, stabilized by the PPH dendrons. [] These NPs demonstrate high efficiency in catalyzing the hydrogenation of styrene. [] Furthermore, RuCl3 plays a crucial role in developing ruthenium-incorporated cobalt phosphide nanocubes. [] Reacting RuCl3 with a Co-Co Prussian blue analog, followed by phosphidation, yields these nanocubes, which exhibit excellent catalytic activity in the hydrogen evolution reaction (HER). []

A: Research indicates that hydrous ruthenium oxide (RuO2·xH2O), often derived from RuCl3, acts as the active species in the aerobic oxidation of amines, including benzyl amine. [] In contrast, metallic ruthenium (Ru°) and RuCl3 themselves show minimal activity in this reaction. [] Notably, the activity of RuO2·xH2O catalysts is less dependent on oxygen pressure, proving effective even with air as the oxidant. [] This property is particularly advantageous for developing sustainable and cost-effective catalytic processes.

A: RuCl3 plays a crucial role in enhancing the performance of ZnO-based DSSCs. [, ] One study highlighted the synthesis of a polymer-ruthenium composite dye using RuCl3 and a polymer dye derived from 2-thiophenecarboxaldehyde and polyethylenimine. [] Incorporating this composite dye into the DSSC structure significantly boosted its light-harvesting capacity compared to DSSCs using the polymer dye alone. [] This enhancement translated to improved photovoltaic performance, demonstrating the potential of RuCl3 in developing efficient and cost-effective solar energy technologies.

A: While RuCl3 offers benefits in various applications, it's crucial to address potential environmental concerns. One study examined the short-term chemical changes of stable ruthenium added to rainwater. [] Using X-ray absorption fine structure analysis, researchers found that the chemical forms of RuCl3 remained stable in rainwater for at least one day. [] While this offers preliminary insights, further research is necessary to evaluate long-term environmental effects, including its fate, transport, and potential toxicity in various environmental compartments.

A: While RuCl3 exhibits favorable properties, exploring alternatives is crucial, especially considering its cost and potential environmental impact. Research into replacing expensive RuO2 with more cost-effective materials in supercapacitors highlights this drive. [] Scientists are investigating composites of RuO2 with various carbon substrates, aiming to maintain performance while reducing reliance on expensive ruthenium. [] Similarly, the search for alternative catalysts for reactions like amine oxidation and new materials for DSSCs is ongoing.

A: Characterizing RuCl3 and its derivatives relies on various analytical techniques. X-ray absorption fine structure (XAFS) analysis is helpful to investigate the chemical form and stability of ruthenium species in solution. [] Electron spectroscopy chemical analysis (ESCA) provides insights into the electronic structure and bonding of RuCl3. [] Other techniques commonly employed include Fourier transform infrared (FTIR) spectroscopy, thermogravimetry (TG), differential thermogravimetry (DTG), differential scanning calorimetry (DSC), and UV-Vis spectroscopy. [, ]